Cas no 1013026-68-0 (2-Hydroxypent-4-ynoic acid)
2-Hydroxypent-4-ynoic acid is a bifunctional organic compound featuring both a hydroxyl group and a terminal alkyne moiety, making it a versatile intermediate in synthetic chemistry. Its structure allows for selective modifications, enabling applications in peptide coupling, click chemistry, and the synthesis of heterocycles. The hydroxyl group provides a handle for esterification or etherification, while the alkyne functionality facilitates cycloaddition reactions, such as Huisgen azide-alkyne coupling. This compound is particularly useful in pharmaceutical and materials science research, where its dual reactivity supports the development of complex molecular architectures. Its stability under standard conditions further enhances its utility as a building block in organic synthesis.

2-Hydroxypent-4-ynoic acid structure
Product name:2-Hydroxypent-4-ynoic acid
2-Hydroxypent-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-4-Pentynoic acid
- 2-hydroxypent-4-ynoic acid
- 2-Hydroxy-4-pentyneoic acid
- Z2234494892
- 2-Hydroxypent-4-ynoic acid
-
- Inchi: 1S/C5H6O3/c1-2-3-4(6)5(7)8/h1,4,6H,3H2,(H,7,8)
- InChI Key: ZSZOFTSMZOGZGN-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CC#C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 130
- Topological Polar Surface Area: 57.5
2-Hydroxypent-4-ynoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-179179-10.0g |
2-hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 10.0g |
$4236.0 | 2023-02-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307842-100mg |
2-Hydroxypent-4-ynoic acid |
1013026-68-0 | 98% | 100mg |
¥3600 | 2023-04-17 | |
Enamine | EN300-179179-0.1g |
2-hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 0.1g |
$342.0 | 2023-09-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307842-250mg |
2-Hydroxypent-4-ynoic acid |
1013026-68-0 | 98% | 250mg |
¥6480 | 2023-04-17 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307842-500mg |
2-Hydroxypent-4-ynoic acid |
1013026-68-0 | 98% | 500mg |
¥8023 | 2023-02-18 | |
Enamine | EN300-179179-0.05g |
2-hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 0.05g |
$229.0 | 2023-09-19 | |
Enamine | EN300-179179-10g |
2-hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 10g |
$4236.0 | 2023-09-19 | |
Aaron | AR01BELM-5g |
2-hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 5g |
$3955.00 | 2023-12-16 | |
1PlusChem | 1P01BEDA-100mg |
2-hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 100mg |
$485.00 | 2023-12-27 | |
Aaron | AR01BELM-100mg |
2-Hydroxypent-4-ynoic acid |
1013026-68-0 | 95% | 100mg |
$496.00 | 2025-02-13 |
2-Hydroxypent-4-ynoic acid Related Literature
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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